4-Bromobenzaldehyde (6-tert-pentyl-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4-yl)hydrazone

• Molecular Formula: C22H25BrN4S
• Molecular Weight: 457.4 g/mol
• IUPAC Name: N-[(E)-(4-bromophenyl)methylideneamino]-6-(2-methylbutan-2-yl)-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C22H25BrN4S/c1-4-22(2,3)15-7-10-18-17(11-15)19-20(24-13-25-21(19)28-18)27-26-12-14-5-8-16(23)9-6-14/h5-6,8-9,12-13,15H,4,7,10-11H2,1-3H3,(H,24,25,27)/b26-12+
• InChI Key: UABRSSBCIFQUEZ-RPPGKUMJSA-N
• Isomeric SMILES: CCC(C)(C)C1CCC2=C(C1)C3=C(N=CN=C3S2)N/N=C/C4=CC=C(C=C4)Br
• Canonical SMILES: CCC(C)(C)C1CCC2=C(C1)C3=C(N=CN=C3S2)NN=CC4=CC=C(C=C4)Br

Description

• Chemical Formula : C22H25BrN4S
• CAS Number : 314769-82-9
• Molecular Weight : 457.439 g/mol
• Description : This compound is a hydrazone derivative containing a benzaldehyde moiety, a tetrahydrobenzothienopyrimidine core, and a tert-pentyl substituent. The presence of the bromine atom at the 4-position of the benzaldehyde ring adds reactivity and specificity to this compound.

Preparation Methods

• Synthetic Routes : The synthesis of 4-bromobenzaldehyde (6-tert-pentyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidin-4-yl)hydrazone involves several steps. One common approach is the condensation reaction between 4-bromobenzaldehyde and the corresponding hydrazine derivative.
• Reaction Conditions : The reaction typically occurs under reflux conditions in a suitable solvent (e.g., ethanol or methanol) with the addition of a mild acid catalyst.
• Industrial Production : While industrial-scale production methods are not widely documented, researchers often synthesize this compound in the laboratory for specific applications.

Chemical Reactions Analysis

• Reactivity : The compound can undergo various reactions, including oxidation, reduction, and substitution.
• Common Reagents and Conditions :
  • Oxidation : Oxidizing agents like N-bromosuccinimide (NBS) can convert the benzylic hydrogen to a bromine atom.
  • Reduction : Reduction with suitable reagents (e.g., sodium borohydride) can yield the corresponding alcohol.
  • Substitution : The bromine atom can be replaced by other nucleophiles (e.g., amines or thiols).
• Major Products : The major products depend on the specific reaction conditions and reagents used.

Scientific Research Applications

• Chemistry : Researchers use this compound as a building block for the synthesis of more complex molecules due to its versatile reactivity.
• Biology : It may serve as a probe in biological studies, especially related to enzyme inhibition or receptor binding.
• Medicine : Investigations into its potential as a drug candidate or pharmacophore are ongoing.
• Industry : Limited industrial applications exist, but its unique structure may inspire novel materials or catalysts.

Mechanism of Action

• The compound’s mechanism of action depends on its specific application. For instance:
  • As an enzyme inhibitor, it may bind to the active site and disrupt enzymatic function.
  • As a receptor ligand, it could modulate cellular signaling pathways.

Comparison with Similar Compounds

• Similar Compounds : Other benzaldehyde hydrazones or tetrahydrobenzothienopyrimidines.
• Uniqueness : The tert-pentyl substituent and the bromine atom confer distinct properties to this compound.

Remember that while Sigma-Aldrich provides this product, analytical data is not available. Researchers should verify product identity and purity independently.